Cas no 1003515-12-5 (2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate)

• Product Name: 2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate
• CAS No: 1003515-12-5
• MF: C₁₈H₁₉FN₂O₃S
• MW: 362.418466806412
• CID: 5320669
• Update Time: 2025-06-15

2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• [2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl] 3-methylthiophene-2-carboxylate
• 2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate
• 2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl 3-methylthiophene-2-carboxylate
• STL014119
• Z19758594
• 2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate

• Inchi： 1S/C18H19FN2O3S/c1-13-6-11-25-17(13)18(23)24-12-16(22)21-9-7-20(8-10-21)15-4-2-14(19)3-5-15/h2-6,11H,7-10,12H2,1H3
• InChI Key： MWZNTIMRAPCALT-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(=O)OCC(N1CCN(C2C=CC(=CC=2)F)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 477
• XLogP3: 3.4
• Topological Polar Surface Area: 78.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate

Research Briefing on 2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate (CAS: 1003515-12-5)

Recent studies on the compound 2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate (CAS: 1003515-12-5) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings, focusing on its pharmacological properties, mechanisms of action, and potential applications in drug development.

The compound, characterized by its unique structural features combining a fluorophenylpiperazine moiety with a methylthiophene carboxylate ester, has been investigated for its affinity towards serotonin and dopamine receptors. Preliminary in vitro studies suggest that it exhibits selective binding to 5-HT1A and D2 receptors, indicating potential applications in neuropsychiatric disorders such as anxiety, depression, and schizophrenia.

Recent pharmacological evaluations have demonstrated that 2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate exhibits moderate to high metabolic stability in human liver microsomes, suggesting favorable pharmacokinetic properties. Additionally, in vivo studies in rodent models have shown promising anxiolytic and antipsychotic effects at doses that do not induce significant sedative or motor-impairing side effects.

Structure-activity relationship (SAR) studies have further elucidated the critical role of the 3-methylthiophene-2-carboxylate group in enhancing receptor binding affinity and selectivity. Molecular docking simulations have provided insights into the compound's interaction with receptor binding sites, supporting its potential as a lead compound for further optimization.

Ongoing research is exploring the compound's potential in combination therapies and its efficacy in animal models of neurodegenerative diseases. Future directions include the synthesis of derivatives to improve bioavailability and reduce potential off-target effects, as well as comprehensive toxicological assessments to advance towards clinical trials.